Cas no 2138201-44-0 (4-Quinazolinamine, 5-methoxy-2-methyl-)

• Product Name: 4-Quinazolinamine, 5-methoxy-2-methyl-
• CAS No: 2138201-44-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5259658
• Update Time: 2025-11-02

4-Quinazolinamine, 5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 5-methoxy-2-methyl-

• Inchi： 1S/C10H11N3O/c1-6-12-7-4-3-5-8(14-2)9(7)10(11)13-6/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： SHWOPQWHQBWUAA-UHFFFAOYSA-N
• SMILES： N1=C2C(C(OC)=CC=C2)=C(N)N=C1C

Additional information on 4-Quinazolinamine, 5-methoxy-2-methyl-

5-Methoxy-2-methyl-4-quinazolinamine: A Comprehensive Overview of Properties and Applications

4-Quinazolinamine, 5-methoxy-2-methyl- (CAS No. 2138201-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This quinazoline derivative features a methoxy group at the 5-position and a methyl group at the 2-position, which contribute to its unique chemical properties and potential applications. The compound's molecular structure makes it particularly interesting for researchers exploring novel heterocyclic compounds with biological activity.

The growing interest in 5-methoxy-2-methyl-4-quinazolinamine aligns with current trends in drug discovery, where scientists are actively searching for new small molecule therapeutics. Recent studies suggest that modifications to the quinazoline core structure, such as the addition of methoxy and methyl groups, can significantly alter biological activity and pharmacokinetic properties. This has led to increased research into CAS 2138201-44-0 as a potential building block for pharmaceutical development.

From a chemical perspective, 4-quinazolinamine derivatives like 5-methoxy-2-methyl-4-quinazolinamine demonstrate interesting electronic properties due to their conjugated ring systems. These characteristics make them valuable in materials science applications, particularly in the development of organic semiconductors and fluorescent materials. The compound's solubility profile, which is influenced by its methoxy substituent, makes it suitable for various formulation approaches in both research and potential commercial applications.

The synthesis of CAS 2138201-44-0 typically involves multi-step organic reactions starting from commercially available precursors. Recent advancements in green chemistry have led to more efficient synthetic routes for such quinazoline derivatives, reducing environmental impact while maintaining high yields. Analytical characterization of 5-methoxy-2-methyl-4-quinazolinamine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity standards for research applications.

In pharmaceutical research, 4-quinazolinamine compounds have shown promise in various therapeutic areas. While specific applications of 5-methoxy-2-methyl-4-quinazolinamine are still under investigation, related compounds have demonstrated activity in modulating specific biological targets. This has led to growing interest in the compound from medicinal chemists exploring structure-activity relationships in this chemical class.

The market for specialized quinazoline derivatives like CAS 2138201-44-0 has expanded significantly in recent years, driven by increasing research activities in both academic and industrial settings. Suppliers of fine chemicals have responded by improving production scalability and purity standards for such compounds. Current research trends suggest that demand for 5-methoxy-2-methyl-4-quinazolinamine and similar compounds will continue to grow as their potential applications become better understood.

From a safety perspective, proper handling procedures should be followed when working with 4-quinazolinamine, 5-methoxy-2-methyl-, as with all laboratory chemicals. While not classified as hazardous under standard regulations, researchers should consult material safety data sheets and implement appropriate laboratory practices. The compound's stability profile suggests it can be stored under standard conditions for research use, though specific storage recommendations may vary by supplier.

Future research directions for 5-methoxy-2-methyl-4-quinazolinamine may include exploration of its potential in materials science applications, given the growing interest in organic electronic materials. Additionally, further pharmacological studies could reveal new therapeutic applications for this quinazoline derivative. The compound's structural features make it a versatile intermediate that could find utility in multiple areas of chemical research and development.

For researchers interested in CAS 2138201-44-0, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The quality of 4-quinazolinamine derivatives can significantly impact research outcomes, making supplier selection a critical consideration. Many suppliers now offer custom synthesis services for such specialized compounds, allowing researchers to obtain derivatives with specific modifications for their studies.

The scientific literature contains numerous references to quinazoline-based compounds, though specific studies on 5-methoxy-2-methyl-4-quinazolinamine are still emerging. Researchers can find valuable information in journals focusing on heterocyclic chemistry, medicinal chemistry, and materials science. As interest in this compound grows, more detailed studies are likely to be published, further elucidating its properties and potential applications.